Cas no 88515-76-8 (1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)-)

1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)- structure
88515-76-8 structure
Product Name:1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)-
CAS No:88515-76-8
MF:C20H28O2
MW:300.435126304626
CID:730068
Update Time:2024-03-01

1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)-
    • 1H-Dibenzo[a,d]cycloheptene-6,7-diol, 2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)-
    • Barbatusol
    • (-)-Barbatusol
    • Inchi: 1S/C20H28O2/c1-12(2)15-10-13-7-8-17-14(6-5-9-20(17,3)4)11-16(13)19(22)18(15)21/h6,10,12,17,21-22H,5,7-9,11H2,1-4H3/t17-/m1/s1
    • InChI Key: ZSBGZCORDLYKJB-QGZVFWFLSA-N
    • SMILES: [C@]12([H])C(C)(C)CCC=C1CC1=C(O)C(O)=C(C(C)C)C=C1CC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • XLogP3: 5.74

1H-Dibenzo[a,d]cycloheptene-6,7-diol,2,3,5,10,11,11a-hexahydro-1,1-dimethyl-8-(1-methylethyl)-, (11aS)- Related Literature

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